Cas no 52923-21-4 (2-(2-Bromophenyl)-2-hydroxyacetonitrile)

• Product Name: 2-(2-Bromophenyl)-2-hydroxyacetonitrile
• CAS No: 52923-21-4
• MF: C₈H₆BrNO
• MW: 212.043341159821
• CID: 358464
• Update Time: 2025-08-05

2-(2-Bromophenyl)-2-hydroxyacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-bromo-a-hydroxy-
• 2-(2-bromophenyl)-2-hydroxyacetonitrile
• 2-(2-Bromophenyl)-2-hydroxyacetonitrile

• Inchi： 1S/C8H6BrNO/c9-7-4-2-1-3-6(7)8(11)5-10/h1-4,8,11H
• InChI Key： BJJDHOPCQJHYQH-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C#N)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 44

Additional information on 2-(2-Bromophenyl)-2-hydroxyacetonitrile

2-(2-Bromophenyl)-2-hydroxyacetonitrile: A Comprehensive Overview

2-(2-Bromophenyl)-2-hydroxyacetonitrile (CAS No. 52923-21-4) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique molecular structure, has shown promising potential in various applications, including drug discovery and synthetic chemistry. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(2-Bromophenyl)-2-hydroxyacetonitrile.

Molecular Structure and Properties

2-(2-Bromophenyl)-2-hydroxyacetonitrile is a brominated aromatic compound with the molecular formula C₉H₇BrNO₂. The presence of a bromine atom and a hydroxyl group on the phenyl ring imparts unique chemical and physical properties to this compound. The molecular weight of 2-(2-Bromophenyl)-2-hydroxyacetonitrile is 231.05 g/mol. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

The hydroxyl group in 2-(2-Bromophenyl)-2-hydroxyacetonitrile can participate in hydrogen bonding, which influences its solubility and reactivity. The bromine atom provides electrophilic character to the molecule, making it an attractive substrate for various synthetic transformations. The nitrile group adds further reactivity and functional versatility to the molecule.

Synthesis Methods

The synthesis of 2-(2-Bromophenyl)-2-hydroxyacetonitrile can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-bromobenzaldehyde with cyanohydrin in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction proceeds via an addition-elimination mechanism, yielding the desired product with high purity.

An alternative synthetic route involves the condensation of 2-bromobenzaldehyde with sodium cyanide in an aqueous medium followed by acidification to form the cyanohydrin intermediate. This intermediate is then treated with a base to eliminate water and form 2-(2-Bromophenyl)-2-hydroxyacetonitrile. This method is particularly useful for large-scale synthesis due to its simplicity and cost-effectiveness.

Biological Activities and Applications

2-(2-Bromophenyl)-2-hydroxyacetonitrile has been studied for its potential biological activities, particularly in the context of drug discovery and medicinal chemistry. Recent research has shown that this compound exhibits significant antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 2-(2-Bromophenyl)-2-hydroxyacetonitrile selectively inhibits the growth of human breast cancer cells (MCF-7) by inducing apoptosis through the activation of caspase-3.

In addition to its antiproliferative effects, 2-(2-Bromophenyl)-2-hydroxyacetonitrile has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California found that this compound effectively reduces inflammation in mouse models of rheumatoid arthritis by downregulating pro-inflammatory cytokines such as TNF-α and IL-6.

The potential therapeutic applications of 2-(2-Bromophenyl)-2-hydroxyacetonitrile extend beyond cancer and inflammation. Recent studies have explored its use as a lead compound for developing novel antibiotics against multidrug-resistant bacteria. A research team at Harvard University demonstrated that derivatives of 2-(2-Bromophenyl)-2-hydroxyacetonitrile exhibit potent antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) by disrupting bacterial cell wall synthesis.

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